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Compound of Interest

Compound Name: Ytterbium-176

Cat. No.: B092624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic composition and

atomic weight of Ytterbium-176 (¹⁷⁶Yb). It details the advanced methodologies used for these

determinations and explores the critical role of ¹⁷⁶Yb in nuclear medicine and fundamental

physics research.

Isotopic Composition and Atomic Weight of
Ytterbium
Ytterbium (Yb) is a lanthanide series element with seven naturally occurring stable isotopes.

The precise determination of their abundances is crucial for calculating the standard atomic

weight of Ytterbium and for various scientific applications. The isotopic composition and atomic

weight of Ytterbium have been subject to refinement over the years with the advancement of

mass spectrometry techniques.

Tabulated Isotopic Data
The following tables summarize the key quantitative data regarding the isotopic composition of

natural Ytterbium and the specific properties of the ¹⁷⁶Yb isotope.
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Isotope
Natural Abundance (mole
fraction %)

Isotopic Mass (Da)

¹⁶⁸Yb 0.126 167.93389

¹⁷⁰Yb 3.023 169.93477

¹⁷¹Yb 14.216 170.93633

¹⁷²Yb 21.754 171.93639

¹⁷³Yb 16.098 172.93822

¹⁷⁴Yb 31.896 173.93887

¹⁷⁶Yb 12.887 175.94258

Standard Atomic Weight of Ytterbium (Aᵣ(Yb)): 173.045(10) Da[1]

Property of ¹⁷⁶Yb Value

Atomic Number (Z) 70

Neutron Number (N) 106

Half-life Stable

Nuclear Spin 0+

Experimental Determination of Isotopic
Composition and Atomic Weight
The precise and accurate determination of the isotopic composition of Ytterbium is primarily

achieved through advanced mass spectrometry techniques, namely Thermal Ionization Mass

Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).

Experimental Protocol: Thermal Ionization Mass
Spectrometry (TIMS)
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TIMS is a highly precise method for measuring isotope ratios of elements that can be thermally

ionized.

1. Sample Preparation:

Complete dissolution of the Ytterbium-containing sample is required.

Ytterbium is chemically separated from other elements using liquid chromatography to

prevent isobaric interferences (interferences from isotopes of other elements with the same

mass).[2]

The purified Ytterbium fraction is dissolved in a dilute acid, typically nitric acid.[3]

2. Sample Loading:

A small amount of the purified Ytterbium solution is loaded onto a high-purity metal filament,

commonly made of Rhenium or Tantalum.[3][4]

The sample is carefully dried on the filament.[4]

3. Mass Spectrometric Analysis:

The filament is placed in the ion source of the TIMS instrument under a high vacuum.

An electric current is passed through the filament, heating it to temperatures up to 2000 °C.

This causes the Ytterbium atoms to evaporate and ionize.[4]

The resulting positive ions are accelerated by a high voltage (typically 10 kV) and focused

into a fine beam.[2][4]

The ion beam passes through a strong magnetic field, which deflects the ions into circular

paths. The degree of deflection is dependent on the mass-to-charge ratio of the ions, with

lighter isotopes being deflected more than heavier ones.[4]

The separated isotope beams are simultaneously collected by multiple Faraday cups. The

ion current in each cup, which is proportional to the abundance of the respective isotope, is

measured.[4]
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4. Data Correction:

The measured isotope ratios are corrected for mass fractionation, a phenomenon where

lighter isotopes evaporate more readily from the filament than heavier ones. This can be

achieved by using the "total evaporation method," where the entire sample is analyzed and

the signals are integrated, or by measuring certified reference materials to determine a

correction factor.[3]

Experimental Protocol: Multi-Collector Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS)
MC-ICP-MS is another powerful technique for high-precision isotope ratio measurements,

offering high sample throughput.

1. Sample Preparation:

Similar to TIMS, samples are dissolved, and Ytterbium is chromatographically separated to

eliminate isobaric interferences, particularly from Lutetium and Hafnium.

2. Sample Introduction:

The purified Ytterbium solution is introduced into the instrument, typically via a nebulizer

which converts the liquid sample into a fine aerosol.

The aerosol is transported to the plasma torch.

3. Ionization:

The sample aerosol passes through an argon plasma, which reaches temperatures of 6,000-

10,000 K. The high temperature efficiently ionizes the Ytterbium atoms.

4. Mass Spectrometric Analysis:

The ions are extracted from the plasma and focused into a beam that enters the mass

analyzer.

Similar to TIMS, a magnetic sector separates the ions based on their mass-to-charge ratio.
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The individual isotope beams are simultaneously detected by a series of Faraday cups

and/or ion counters.

5. Data Correction:

Instrumental mass bias is corrected for by various methods, including the use of an external

standard with a known isotopic composition or by applying a regression model.[5][6]
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Experimental workflow for determining the isotopic composition of Ytterbium.

Applications in Drug Development and Research
Ytterbium-176 is a stable isotope of significant interest, primarily as a precursor for the

production of the therapeutic radionuclide Lutetium-177 (¹⁷⁷Lu).

Production of Lutetium-177
Lutetium-177 is a beta-emitting radiopharmaceutical used in targeted radiotherapy for various

cancers, including neuroendocrine tumors and prostate cancer.[7] The "indirect" production

route, which starts with ¹⁷⁶Yb, is favored as it yields ¹⁷⁷Lu with a high specific activity (no-

carrier-added).

The production process involves the following key steps:
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Neutron Irradiation: A target of highly enriched ¹⁷⁶Yb is irradiated in a nuclear reactor.[8][9]

¹⁷⁶Yb captures a neutron to become ¹⁷⁷Yb.

Radioactive Decay: The newly formed ¹⁷⁷Yb is radioactive and decays with a half-life of 1.9

hours via beta emission to ¹⁷⁷Lu.

Chemical Separation: After irradiation, the ¹⁷⁷Lu must be chemically separated from the

unreacted ¹⁷⁶Yb target material.[8][9] This is a challenging but crucial step due to the

chemical similarity of lanthanides. Methods such as ion exchange chromatography are

employed for this separation.[8]
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Workflow for the production of Lutetium-177 from Ytterbium-176.

Fundamental Physics Research: Atomic Parity Violation
Ytterbium, with its chain of stable isotopes including ¹⁷⁶Yb, is a crucial element for studying

atomic parity violation (APV).[10][11] APV experiments provide a low-energy test of the

Standard Model of particle physics and probe the weak nuclear force.[12]

In these experiments, a beam of Ytterbium atoms is excited by a laser in the presence of

crossed electric and magnetic fields.[13][14] The weak interaction within the atom allows for a

"forbidden" atomic transition to occur. By observing the interference between the transition

amplitude induced by the weak force and that induced by the electric field (the Stark effect),

scientists can measure the magnitude of parity violation.[14] Comparing the APV effect across

different Ytterbium isotopes, which have the same number of protons but varying numbers of

neutrons, allows for sensitive probes of the neutron distribution within the nucleus.[10][12]
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Logical relationship in Atomic Parity Violation experiments using Ytterbium isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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